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Compound of Interest

Compound Name: 2-Chloro-3,5-dinitrothiophene

CAS No.: 6286-32-4

Cat. No.: B189638 Get Quote

Executive Summary
2-Chloro-3,5-dinitrothiophene (CAS 6286-32-4) is a highly reactive heterocyclic intermediate

used primarily in the synthesis of azo dyes, high-energy materials, and pharmaceutical

pharmacophores (e.g., antimicrobial agents).[1][2][3][4][5][6][7] Its utility stems from the specific

activation of the C2-chlorine atom by the electron-withdrawing nitro groups at positions 3 and 5,

rendering it a potent electrophile for Nucleophilic Aromatic Substitution (

).

Critical Hazard Warning: As a halogenated dinitro compound, this molecule possesses a dual-

threat profile:

Energetic Instability: The polynitro functionality imparts potential explosive properties,

particularly under thermal shock or friction.

Severe Toxicity/Sensitization: Its high reactivity toward nucleophiles implies rapid

haptenization with skin proteins, leading to severe contact dermatitis and potential systemic

toxicity.
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The "fingerprint" of the compound is essential for verification before any experimental workflow

begins.

Property Data Source

Chemical Name
Thiophene, 2-chloro-3,5-

dinitro-
[1]

CAS Number 6286-32-4 [1][2]

Molecular Formula [1]

Molecular Weight 208.58 g/mol [1]

Appearance Yellow crystalline solid [3]

Melting Point 119–120 °C [3]

Solubility
Soluble in chloroform, acetone,

methanol; Insoluble in water
[1]

LogP (Octanol/Water) ~2.22 (Predicted) [1]

Part 2: Hazard Characterization (The "Why")
Understanding the mechanism of toxicity and instability is crucial for designing safe protocols.

Energetic & Explosive Potential
Mechanism: The presence of two nitro groups (

) on the thiophene ring creates a positive oxygen balance relative to the carbon backbone,
increasing the risk of deflagration.

Risk Factor: Like its benzene analogue (2,4-dinitrochlorobenzene), this compound may

decompose violently if heated under confinement or subjected to mechanical shock.

Incompatibility: violent reactions can occur with strong reducing agents (hydrides), bases

(hydroxides), and metals (Zn, Sn) in acidic media.

Reactivity-Driven Toxicity ( )
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Mechanism: The chlorine atom at C2 is highly activated. Upon contact with biological tissue,

the compound acts as a hapten, covalently binding to nucleophilic residues (cysteine thiols,

lysine amines) on proteins.

Clinical Consequence: This results in Allergic Contact Dermatitis (ACD). Repeated exposure

can lead to anaphylactic sensitization.

Structural Alert: The "Dinitro-halo" motif is a known structural alert for high potency skin

sensitization.

GHS Classification (Derived)
Based on Structural Activity Relationship (SAR) with 2,4-Dinitrochlorobenzene and 2-

nitrothiophene:

H301: Toxic if swallowed.[8]

H317: May cause an allergic skin reaction.

H318: Causes serious eye damage.[9]

H373: May cause damage to organs through prolonged or repeated exposure.

EUH001: Explosive when dry (Potential).

Part 3: Reactivity & Synthesis Safety
The primary utility of 2-chloro-3,5-dinitrothiophene is its ability to undergo displacement

reactions. Below is the mechanistic pathway that dictates both its utility and its danger.

Mechanism: Nucleophilic Aromatic Substitution ( )
The reaction proceeds via a Meisenheimer Complex intermediate. The nitro groups stabilize

the negative charge delocalized onto the ring, lowering the activation energy for the

nucleophilic attack.
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Caption: The

pathway showing the addition-elimination mechanism. The stability of the Meisenheimer
complex (yellow) is the key driver for both synthesis and protein haptenization (toxicity).

Part 4: Safe Handling & Storage Protocols
Experimental Workflow: Synthesis & Isolation
Objective: Minimize exposure and thermal stress.

Preparation:

Engineering Control: All weighing and manipulation must occur inside a certified Chemical

Fume Hood.

Blast Shield: Use a polycarbonate blast shield when heating reactions >50°C or working

on scales >1g.

Reaction Monitoring:

Do NOT distill to dryness. Concentrating energetic materials increases explosion risk.

Quench reactions by pouring into crushed ice/water; avoid adding water to the

concentrated acid/reaction mix.

PPE Decision Tree:
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Handling 2-Chloro-3,5-dinitrothiophene

Physical State?

Solid / Powder In Solution

REQUIRED:
1. Nitrile Gloves (Double)
2. N95/P100 Respirator

3. Safety Goggles

Solvent Type?

Penetrating (DMSO, DMF) Standard (EtOH, DCM)

CRITICAL:
1. Laminate/Silver Shield Gloves

2. Face Shield
3. Fume Hood Sash Low

Standard:
1. Nitrile Gloves (Double)

2. Splash Goggles

Click to download full resolution via product page

Caption: PPE selection logic based on physical state and solvent carrier. Note the requirement

for Laminate gloves with penetrating solvents like DMF.

Storage Requirements[8][10][11][12]
Temperature: Store at 2–8 °C (Refrigerated).

Segregation: Keep away from:

Oxidizers (Nitrates, Peroxides).
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Reducing Agents (Hydrides).

Bases (Amines, Hydroxides) – Risk of exothermic decomposition.

Container: Amber glass with PTFE-lined cap. Inspect caps specifically for crystallization

(shock hazard).

Part 5: Emergency Response
Scenario Immediate Action Technical Rationale

Skin Contact

Wash immediately with soap

and water for 15 mins. Do not

use alcohol/solvents.

Solvents increase skin

absorption. Soap emulsifies

and removes the hydrophobic

residue.

Eye Contact
Irrigate for 15+ mins. Seek

ophthalmologist.

Corrosive/Irritant nature can

cause permanent corneal

opacity.

Spill (Solid)
Wet with water/surfactant.

Scoop with plastic tools.

Dry sweeping generates

static/dust (explosion risk).

Metal tools risk spark ignition.

Fire
Evacuate area. Use CO2 or

dry chemical.

Material may contain its own

oxidizer; risk of detonation if

confined.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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